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Compound Focus: 2,5-Dimethyloctane

CAS No.: 15869-89-3

Cat. No.: S1517939

Compound Introduction & Data Summary

2,5-Dimethyloctane (Ci0H22) is a saturated acyclic hydrocarbon with a molar mass of 142.286 g/mol [1]
[2]. The table below summarizes its key physicochemical properties and the available viscosity data from the

NIST database.

Table 1: Key Properties of 2,5-Dimethyloctane

Property Value Source | Condition

CAS Number 15869-89-3 [2]

Molecular Formula C1oH22 [1] [2]

Molar Mass 142.286 g/mol [1]

Density 0.732 g/cm3 [2]

Boiling Point 158 °C (at 760 mmHQ) [2]

Viscosity (Liquid) Data available Temperature range: 270 K to 600 K [1]
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Property

Viscosity (Gas)

Value

Data available

Source | Condition

Temperature range: 430 K to 900 K [1]

Viscosity Measurement Protocols

The following section details established methodologies for measuring viscosity, which can be applied to

2,5-dimethyloctane. The choice between methods depends on whether the sample is liquid or gas and the

required precision [3].

Table 2: Comparison of Viscosity Measurement Methods

Suitability for 2,5-

Method Principle . Key Considerations
Dimethyloctane
Rotational Measures torque to Ideal for liquid phase; Most versatile for liquids;
Viscometer rotate a spindle in fluid; can simulate different required for non-Newtonian
determines resistance shear conditions. fluids, but applicable to
to flow (dynamic Newtonian ones like 2,5-
viscosity). dimethyloctane [3].
Capillary Measures time for a Suitable for Newtonian Classic, precise method;
Viscometer fluid volume to flow liquids like 2,5- requires well-controlled
through a capillary tube;  dimethyloctane. temperature and clean
calculates kinematic equipment [3].
viscosity.
Vibrational Measures damping of Suitable for in-process Robust for continuous, in-line
Viscometer an oscillating resonator monitoring of liquids. measurements in a process
immersed in fluid. stream [3].
Falling Measures time for a Can be used for Governed by Stokes' law;
Sphere sphere of known transparent liquids and  requires a transparent medium
Viscometer density to fall a set gases. to track the sphere [3].

distance in the fluid.
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Protocol A: Rotational Viscometry for Liquid Phase

This method is recommended for determining the dynamic viscosity of liquid 2,5-dimethyloctane over a

range of temperatures.

e Sample Preparation: Ensure the 2,5-dimethyloctane sample is pure and free of bubbles. Place a
sufficient volume in the sample cup of the viscometer.

e Temperature Control: Set and maintain the viscometer's thermostat to the desired temperature (e.g.,
25°C). Allow the sample to equilibrate thoroughly.

¢ Instrument Setup: Select an appropriate spindle and rotational speed (shear rate) as per the
instrument manufacturer's guidelines.

¢ Measurement: Start the rotation and allow the torque reading to stabilize. Record the viscosity value.

¢ Data Collection: Repeat measurements at multiple temperatures and shear rates to characterize
behavior. The NIST database contains data for 2,5-dimethyloctane in the temperature range of 270
K to 600 K for the liquid phase in equilibrium with gas [1].

Protocol B: Capillary Viscometry for Kinematic Viscosity

This method is suitable for determining the kinematic viscosity of liquid 2,5-dimethyloctane, which can be

converted to dynamic viscosity using the density.

e Viscometer Selection: Use a calibrated Ubbelohde or Ostwald capillary viscometer.

e Sample Introduction: Carefully introduce the 2,5-dimethyloctane sample into the viscometer.

o Temperature Bath: Immerse the viscometer in a constant temperature bath (e.g., at 20°C and 40°C
as per ASTM standards) and allow it to equilibrate for at least 15 minutes.

¢ Flow Time Measurement: Measure the time, in seconds, for the liquid meniscus to pass between
the two etched marks on the capillary. Repeat this at least three times to obtain a reproducible
average.

e Calculation: The kinematic viscosity (v) is calculated by multiplying the average flow time by the
calibration constant of the viscometer.

Experimental Workflow Visualization

The following diagram outlines the logical decision-making process for selecting the appropriate viscosity

measurement method, as discussed in the protocols.
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Viscosity Measurement Method Selection
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Critical Experimental Considerations

e Temperature Control: Viscosity is highly temperature-dependent. Maintain a stable, well-defined
temperature during all measurements. Report the temperature alongside all viscosity data [1] [3].

e Fluid Type: 2,5-Dimethyloctane is expected to be a Newtonian fluid, meaning its viscosity is
independent of the applied shear rate. This simplifies measurement and data interpretation [3].

o Data Source: For highly accurate and critically evaluated data, consult the NIST Web Thermo
Tables (WTT), which contains experimentally derived viscosity data for both liquid and gaseous 2,5-
dimethyloctane across specified temperature ranges [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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